Cas no 17211-15-3 (myo-Inositol,1,2,3,4,5,6-hexakis(dihydrogen phosphate), sodium salt (1:12))

myo-Inositol,1,2,3,4,5,6-hexakis(dihydrogen phosphate), sodium salt (1:12) Properties

Names and Identifiers

• myo-Inositol,1,2,3,4,5,6-hexakis(dihydrogen phosphate), sodium salt (1:12)
• DODECASODIUM PHYTATE
• CCRIS 6849
• dodecasodium cyclohexane-1,2,3,4,5,6-hexayl hexakis(phosphate)
• Inositol hexakis(dihydrogen phosphate), dodecasodium salt, myo-
• myo-Inositol hexakis(disodium phosphate)
• Myo-Inositol, hexakis(dihydrogen phosphate), dodecasodium salt
• Phytate persodium
• Phytate persodium [USAN]
• Dodecasodium inositolhexakisphosphate
• myo-Inositol hexakis(phosphoric acid disodium) salt
• D-myo-Inositol hexakisphosphoric acid dodecasodium salt
• MYO-INOSITOL, 1,2,3,4,5,6-HEXAKIS(DIHYDROGEN PHOSPHATE), SODIUM SALT (1:12)
• UNII-3F6PM8J684
• Sodium phytate
• Sodium fytate (12:1)
• Phytic Acid Dodecasodium Salt
• AKOS016009741
• dodecasodium;(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate
• Phyticacid,dodecasodiumsalt
• EINECS 241-253-9
• Q27257145
• MFCD00082310
• Sodium phytate:Phytate persodium
• Phytic acid sodium salt hydrate
• Sodium rel-(1R,2r,3S,4R,5s,6S)-cyclohexane-1,2,3,4,5,6-hexayl hexakis(phosphate)
• Inositol hexaphosphate;myo-Inositol, hexakis(dihydrogen phosphate)
• J-007738
• Sodium phytate hydrate
• 14306-25-3
• 17211-15-3
• KETSPIPODMGOEJ-UHFFFAOYSA-B
• D05469
• M02016
• AKOS040758776
• Sodium phytate, CAS# 14306-25-3
• AKOS015833458
• 3F6PM8J684
• FT-0696621
• DTXSID00938091
• CHEMBL2106435
• SY110305
• sodium (1R,2r,3S,4R,5s,6S)-cyclohexane-1,2,3,4,5,6-hexayl hexaphosphate
• Phytic acid sodium salt
• Phytate persodium (USAN)
• Dodecasodium (1R,2R,3r,4S,5S,6s)-1,2,3,4,5,6-cyclohexanehexayl hexakis(phosphate)
• inverted exclamation markY90%(dry basis)
• +Expand

• InChIKey： KETSPIPODMGOEJ-UHFFFAOYSA-B
• Inchi： InChI=1S/C6H18O24P6.12Na/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;;;;;;;/q;12*+1/p-12
• SMILES： [Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].O=P(OC1C(OP([O-])(=O)[O-])C(OP([O-])(=O)[O-])C(OP([O-])(=O)[O-])C(OP([O-])(=O)[O-])C1OP([O-])(=O)[O-])([O-])[O-]

Computed Properties

• Exact Mass: 923.644706
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 6
• Monoisotopic Mass: 923.644706
• Heavy Atom Count: 48
• Complexity: 749
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 13
• Topological Polar Surface Area: 435

Experimental Properties

• LogP: 2.12580
• PSA: 493.38000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: 白色 粉末
• Density: Not available